Cas no 2229007-10-5 ({3,3-difluoro-1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine)

• Product Name: {3,3-difluoro-1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine
• CAS No: 2229007-10-5
• MF: C₁₂H₁₁F₆N
• MW: 283.212864160538
• CID: 5975426
• PubChem ID: 165689604
• Update Time: 2025-05-21

{3,3-difluoro-1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3,3-difluoro-1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine
• EN300-1960045
• 2229007-10-5
• {3,3-difluoro-1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclobutyl}methanamine

• Inchi： 1S/C12H11F6N/c13-9-2-7(1-8(3-9)12(16,17)18)10(6-19)4-11(14,15)5-10/h1-3H,4-6,19H2
• InChI Key： KNGDFOGQUBMAAI-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=C(C=C(C(F)(F)F)C=2)F)(CN)C1)F

Computed Properties

• Exact Mass: 283.07956833g/mol
• Monoisotopic Mass: 283.07956833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on {3,3-difluoro-1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine

Introduction to {3,3-difluoro-1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine (CAS No. 2229007-10-5)

{3,3-difluoro-1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2229007-10-5, represents a fascinating example of how fluorine substitution can modulate the biological activity and chemical behavior of molecules. The presence of multiple fluorine atoms in its structure, including {difluoro}, {trifluoromethyl}, and {fluoro} groups, contributes to its distinct reactivity and potential applications in drug development.

The molecular framework of this compound consists of a cyclobutyl ring substituted with a phenyl group that carries both {difluoro} and {trifluoromethyl} substituents. This arrangement not only imparts steric hindrance but also enhances electronic effects, making it a versatile scaffold for designing novel bioactive molecules. The amine functional group at the methane position further extends the possibilities for further derivatization and interaction with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. The incorporation of fluorine atoms into drug candidates has been shown to enhance their efficacy and reduce off-target effects. {3,3-difluoro-1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine exemplifies this trend, as its structure suggests potential applications in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclobutyl moiety provides a rigid core that can be functionalized in various ways, while the phenyl ring with fluorine substituents offers opportunities for selective interactions with biological targets. This makes it an attractive candidate for medicinal chemists looking to design molecules with tailored properties.

Recent studies have begun to explore the pharmacological potential of structurally similar compounds. For instance, researchers have investigated the effects of fluorinated aromatic rings on the activity of enzymes and receptors. The presence of {difluoro} and {trifluoromethyl} groups in {3,3-difluoro-1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine may confer unique interactions with biological systems, making it a promising candidate for further investigation.

The synthesis of this compound presents an interesting challenge due to the need for precise control over regioselectivity and stereoselectivity. Advanced synthetic techniques, such as cross-coupling reactions and transition-metal catalysis, are likely required to achieve the desired product with high purity. However, the successful synthesis would open up avenues for exploring its biological activity across various therapeutic areas.

From a computational chemistry perspective, understanding the electronic structure and reactivity of this molecule is crucial. Density functional theory (DFT) calculations can provide insights into how the fluorine substituents influence the molecule's properties. These insights can guide experimental efforts and help in designing derivatives with enhanced activity.

The potential applications of {3,3-difluoro-1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine extend beyond traditional drug development. Its unique structure makes it a valuable tool for studying fundamental chemical principles and exploring new synthetic pathways. As research in fluorinated compounds continues to advance, this compound is likely to play a significant role in shaping the future of medicinal chemistry.

In conclusion, {3,3-difluoro-1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}methanamine (CAS No. 2229007-10-5) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorine substituents and rigid cyclic framework makes it an attractive candidate for further exploration. As our understanding of fluorinated molecules grows, so too will the opportunities for developing novel therapeutic agents based on this scaffold.